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Compound of Interest

Compound Name: 1,4-Benzodioxan-6-ylacetic acid

Cat. No.: B096903

Technical Guide: (2,3-dihydrobenzo[b]dioxin-6-
yl)acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the available characterization data for (2,3-

dihydrobenzo[b]dioxin-6-yl)acetic acid. The information is compiled from various chemical
suppliers and databases.

Chemical and Physical Properties

(2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid, with the CAS number 17253-11-1, is a synthetic
organic compound.[1] It is also referred to as 2-(2,3-Dihydrobenzo[b][2][3]dioxin-6-yl)acetic acid
or 2,3-Dihydro-1,4-benzodioxin-6-ylacetic acid.[4] The compound has a molecular formula of
C10H1004 and a molecular weight of 194.18 g/mol .[1][4]
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Property Value Source
CAS Number 17253-11-1 [1]
Molecular Formula C10H1004 [1][4]
Molecular Weight 194.18 g/mol [4]
Purity >98% [4]
Storage Room temperature [4]
Computational Data:
Parameter Value Source
Topological Polar Surface Area
(TPSA) 55.76 A2 [4]
LogP 1.0849 [4]
Hydrogen Bond Acceptors 3 [4]
Hydrogen Bond Donors 1 [4]
Rotatable Bonds 2 [4]

Spectroscopic Data

While commercial suppliers suggest the availability of spectroscopic data such as NMR, HPLC,
and LC-MS for (2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid, specific spectra and peak data are
not publicly available in the searched literature.[3] Researchers are advised to refer to the
Certificate of Analysis provided by the supplier for lot-specific data.[1][5]

Experimental Protocols

Detailed, publicly available experimental protocols for the synthesis, purification, and analysis
of (2,3-dihydrobenzol[b]dioxin-6-yl)acetic acid are limited. A synthetic method for a related
compound, 2,3-dihydrobenzo[b][2][3]dioxine-5-carboxamide, has been described and may offer
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insights into potential synthetic routes.[6] This process involves the reaction of methyl 2,3-
dihydroxybenzoate with 1,2-dibromoethane followed by amidation.[6]

Biological Activity and Signaling Pathways

There is currently no specific information available in the public domain regarding the biological
activity or associated signaling pathways of (2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid. A
structurally related compound, (2,3-Dihydro-benzo[2][3]dioxin-6-yloxy)-acetic Acid, has been
noted for its potential to modulate integrated stress pathways.[2] The broader class of dioxins is
known to interact with the Aryl hydrocarbon Receptor (AhR), leading to a range of biological
and toxicological effects.[7] However, it is crucial to note that the activity of (2,3-
dihydrobenzo[b]dioxin-6-yl)acetic acid has not been specifically elucidated.

Due to the absence of specific data on the biological activity and signaling pathways for (2,3-
dihydrobenzo[b]dioxin-6-yl)acetic acid, the creation of a signaling pathway diagram as
requested is not possible at this time. Further experimental investigation is required to
determine the biological targets and mechanisms of action for this compound.

Workflow for Future Investigation:
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Caption: Proposed workflow for the synthesis, characterization, and biological evaluation of
(2,3-dihydrobenzo[b]dioxin-6-yl)acetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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